Cas no 773135-52-7 (benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester)

• Product Name: benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester
• CAS No: 773135-52-7
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 1786986
• PubChem ID: 46311291
• Update Time: 2025-05-26

benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester
• LogP
• ethyl 2-chloro-3,6-difluorobenzoate
• CS-0193516
• ethyl2-chloro-3,6-difluorobenzoate
• MFCD06204521
• E89894
• DTXSID701293504
• 773135-52-7
• 2-Chloro-3,6-difluoro-benzoic acid ethyl ester
• Ethyl 2-chloro-3,6-difluorobenzoater

• Inchi： 1S/C9H7ClF2O2/c1-2-14-9(13)7-5(11)3-4-6(12)8(7)10/h3-4H,2H2,1H3
• InChI Key： MPNZVNFLBJNGBX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)OCC)F)F

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester

Benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester: A Comprehensive Overview

Benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester (CAS No. 773135-52-7) is a fluorinated and chlorinated derivative of benzoic acid, characterized by its ethyl ester functional group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of both chlorine and fluorine substituents at the 2-position and 3,6-positions, respectively, imparts distinct electronic and steric effects that influence its reactivity and biological activity.

The< strong>ethylation of the carboxylic acid group in benzoic acid enhances its solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. This modification also contributes to the compound's stability and ease of handling in laboratory settings. The< strong>fluorine atoms at the 3 and 6 positions are particularly noteworthy, as they are known to enhance metabolic stability and binding affinity in drug molecules. This makes< strong>benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester a valuable building block for the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new pharmacophores with enhanced bioavailability and target specificity. The< strong>chloro and< strong>fluoro substituents in this compound contribute to its ability to interact with biological targets in a manner that is both selective and potent. For instance, studies have shown that fluorinated aromatic compounds can exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This property is particularly relevant in the context of antiviral and anticancer drug development.

The< strong>ethyl ester functionality of this compound also plays a crucial role in its chemical behavior. Ester groups are known to be versatile intermediates that can be further modified through hydrolysis or transesterification reactions. This flexibility allows for the synthesis of a wide range of derivatives with tailored properties. In pharmaceutical applications, esters are often used to improve drug solubility and bioavailability, making them an attractive choice for prodrug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the lab. The< strong>CAS No. 773135-52-7 identifier ensures that researchers can reliably obtain this compound for their studies. By leveraging computational methods such as molecular docking and quantum mechanical calculations, scientists have been able to gain insights into how< strong>benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester interacts with biological targets at the molecular level. These studies have revealed potential applications in treating various diseases, including inflammatory disorders and infectious diseases.

The synthesis of< strong>benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination followed by fluorination of benzoic acid derivatives, followed by esterification of the resulting carboxylic acid group. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and reduce energy consumption.

In clinical research, this compound has been explored as a potential lead molecule for new drugs. Its structural features make it a candidate for inhibiting enzymes involved in disease pathways. For example, studies have suggested that fluorinated benzoic acid derivatives may have antitumor activity by inhibiting key enzymes such as kinases and proteases. Additionally, its ability to cross cell membranes efficiently suggests potential applications in drug delivery systems.

The< strong>CAS No. 773135-52-7 registry number ensures that this compound is properly documented and tracked throughout its lifecycle from laboratory research to commercial applications. Regulatory agencies rely on such identifiers to ensure consistency and safety in pharmaceutical products. The increasing demand for specialized intermediates like< strong>benzoic acid, 2-chloro-3,6-difluoro-, ethyl ester underscores the importance of robust supply chains and quality control measures.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications into new therapeutic areas. Innovations in synthetic methodologies will continue to enhance access to high-quality materials for drug discovery programs. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible medical breakthroughs.